Cas no 868977-84-8 (N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide)

• Product Name: N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide
• CAS No: 868977-84-8
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 6336245
• PubChem ID: 7150736
• Update Time: 2025-10-28

N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide
• N-(2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl)-4-nitrobenzamide
• F1839-0094
• AKOS024613795
• 868977-84-8
• N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-4-nitrobenzamide
• N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)-4-nitrobenzamide

• Inchi： 1S/C17H16N4O3/c1-12-7-9-20-11-14(19-16(20)10-12)6-8-18-17(22)13-2-4-15(5-3-13)21(23)24/h2-5,7,9-11H,6,8H2,1H3,(H,18,22)
• InChI Key： CFAUPNIOFJBRCZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCCC1=CN2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 324.12224039g/mol
• Monoisotopic Mass: 324.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.2Ų

Additional information on N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide

Introduction to N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide (CAS No. 868977-84-8)

N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide, a compound with the chemical identifier CAS No. 868977-84-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide incorporates a nitrobenzamide moiety linked to an ethyl chain that extends from a 7-methylimidazo[1,2-a]pyridine core. This intricate arrangement not only contributes to the compound's distinct chemical profile but also opens up diverse possibilities for its biological activity.

The imidazo[1,2-a]pyridine scaffold is a well-documented pharmacophore in drug discovery, known for its ability to interact with various biological targets. The presence of the 7-methyl group enhances the stability and bioavailability of the molecule, making it a promising candidate for further investigation. The nitrobenzamide group, on the other hand, is frequently employed in medicinal chemistry due to its role as an electron-withdrawing substituent, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

Recent research in the field of drug development has highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. The structural features of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide align well with this trend, as they provide a rich framework for molecular optimization. Studies have shown that compounds incorporating imidazo[1,2-a]pyridine moieties exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The nitrobenzamide component further extends these possibilities by contributing to the molecule's pharmacokinetic properties.

In particular, the ethyl chain extending from the imidazo[1,2-a]pyridine core serves as a flexible linker that can be modified to enhance binding affinity and selectivity. This feature is particularly valuable in the development of targeted therapies, where precise molecular interactions are crucial for therapeutic efficacy. The nitro group on the benzamide ring adds another layer of complexity, offering opportunities for further functionalization and derivatization to explore new pharmacological profiles.

The synthesis of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the synthetic route but also allow for greater control over the stereochemistry and regioselectivity of the product.

Evaluation of the pharmacological properties of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide has revealed promising results in preclinical studies. The compound demonstrates significant binding affinity to several key biological targets, including enzymes and receptors involved in disease pathways. These interactions suggest potential therapeutic applications across multiple domains, such as oncology and neurology. The nitrobenzamide moiety plays a critical role in these interactions by modulating electronic effects and enhancing binding stability.

One particularly intriguing aspect of this compound is its potential to act as a scaffold for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can identify optimal analogs with enhanced biological activity. This approach allows for rapid optimization of lead compounds and accelerates the drug discovery process significantly.

The versatility of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide also extends to its potential use in combination therapies. By developing derivatives with different functional groups or by exploring synergistic effects with other compounds, researchers can create multi-target inhibitors that address complex disease mechanisms more effectively. This strategy is particularly relevant in treating chronic conditions where multiple pathways are involved.

Future directions in the study of this compound include exploring its mechanism of action at a molecular level and evaluating its safety profile through comprehensive toxicological studies. Additionally, investigating its metabolic stability and pharmacokinetic properties will be crucial for understanding its potential as a drug candidate. These studies will provide valuable insights into how this compound interacts with biological systems and how it can be optimized for therapeutic use.

The development of novel pharmaceuticals relies heavily on innovative approaches to molecular design and synthesis. The unique characteristics of N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)-4-nitrobenzamide make it a compelling subject for further research in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.